Cas no 1807235-52-4 (4-Cyano-5-methyl-2-nitrobenzenesulfonyl chloride)

• Product Name: 4-Cyano-5-methyl-2-nitrobenzenesulfonyl chloride
• CAS No: 1807235-52-4
• MF: C₈H₅ClN₂O₄S
• MW: 260.654299497604
• CID: 5004145
• Update Time: 2025-10-28

4-Cyano-5-methyl-2-nitrobenzenesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 4-Cyano-5-methyl-2-nitrobenzenesulfonyl chloride

• Inchi： 1S/C8H5ClN2O4S/c1-5-2-8(16(9,14)15)7(11(12)13)3-6(5)4-10/h2-3H,1H3
• InChI Key： SVSDIUSXQYPDSS-UHFFFAOYSA-N
• SMILES： ClS(C1C=C(C)C(C#N)=CC=1[N+](=O)[O-])(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 429
• XLogP3: 1.9
• Topological Polar Surface Area: 112

Additional information on 4-Cyano-5-methyl-2-nitrobenzenesulfonyl chloride

Introduction to 4-Cyano-5-methyl-2-nitrobenzenesulfonyl chloride (CAS No. 1807235-52-4)

4-Cyano-5-methyl-2-nitrobenzenesulfonyl chloride, identified by the CAS number 1807235-52-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the class of sulfonyl chlorides, which are widely recognized for their utility as intermediates in the synthesis of various biologically active molecules. The presence of both cyano and nitro functional groups, in conjunction with a methyl substituent, imparts unique reactivity and makes this compound a valuable building block for further chemical transformations.

The structure of 4-cyano-5-methyl-2-nitrobenzenesulfonyl chloride consists of a benzene ring substituted at the 2-position with a nitro group, at the 4-position with a cyano group, and at the 5-position with a methyl group. The sulfonyl chloride functionality at the 1-position enhances its reactivity toward nucleophiles, enabling its use in various synthetic pathways. This compound is particularly interesting due to its potential applications in the development of novel pharmaceutical agents and agrochemicals.

In recent years, there has been growing interest in exploring the applications of sulfonyl chlorides in medicinal chemistry. The versatility of these compounds allows for their incorporation into diverse molecular frameworks, making them indispensable tools for drug discovery. Specifically, 4-cyano-5-methyl-2-nitrobenzenesulfonyl chloride has been investigated for its role in synthesizing sulfonamide derivatives, which are known for their broad spectrum of biological activities. Sulfonamides have been widely used in the treatment of bacterial infections, diabetes, and other metabolic disorders.

One of the most compelling aspects of 4-cyano-5-methyl-2-nitrobenzenesulfonyl chloride is its utility as a precursor in the preparation of heterocyclic compounds. Heterocycles are essential components of many pharmaceuticals and natural products, and their synthesis often requires sophisticated organic transformations. The reactivity of the sulfonyl chloride group allows for facile coupling with various nucleophiles, including amines, alcohols, and thiols, thereby facilitating the construction of complex molecular architectures.

Recent studies have highlighted the importance of functionalized aromatic compounds in medicinal chemistry. The nitro and cyano groups in 4-cyano-5-methyl-2-nitrobenzenesulfonyl chloride contribute to its ability to engage in multiple chemical reactions, making it a versatile intermediate. For instance, the nitro group can be reduced to an amine or further functionalized through electrophilic aromatic substitution reactions. The cyano group can also be transformed into other functional groups such as carboxylic acids or amidines under appropriate conditions.

The methyl substituent at the 5-position of the benzene ring influences the electronic properties of the molecule, affecting its reactivity and solubility characteristics. This substitution pattern can be critical in determining how the compound interacts with biological targets. In drug design, subtle modifications in molecular structure can significantly impact potency, selectivity, and pharmacokinetic properties.

In addition to its pharmaceutical applications, 4-cyano-5-methyl-2-nitrobenzenesulfonyl chloride has shown promise in materials science research. Sulfonyl chlorides are known to participate in reactions that yield high-performance polymers and coatings. The incorporation of this compound into polymer backbones can enhance material properties such as thermal stability and mechanical strength.

The synthesis of 4-cyano-5-methyl-2-nitrobenzenesulfonyl chloride typically involves multi-step organic transformations starting from commercially available aromatic precursors. Key steps include nitration followed by cyanation and methylation reactions. Careful control of reaction conditions is necessary to achieve high yields and purity levels. Advances in catalytic methods have also enabled more efficient synthetic routes, reducing waste and improving sustainability.

From a research perspective, 4-cyano-5-methyl-2-nitrobenzenesulfonyl chloride serves as a model compound for studying electron-deficient aromatic systems. Its unique structural features make it an excellent candidate for investigating electronic effects and reaction mechanisms in organic chemistry. Such studies contribute to our fundamental understanding of how molecules interact with each other and with biological systems.

The growing demand for specialized intermediates like 4-cyano-5-methyl-2-nitrobenzenesulfonyl chloride underscores the importance of robust synthetic methodologies in modern chemistry research. As new applications emerge, there will be an increasing need for scalable and cost-effective production processes. Collaborative efforts between academia and industry are essential to bridge these gaps and ensure that researchers have access to high-quality starting materials.

In conclusion,4-cyano-5-methyl-2-nitrobenzenesulfonyl chloride (CAS No. 1807235-52-4) is a multifunctional compound with significant potential across multiple domains of chemical research. Its unique structural features make it a valuable intermediate for synthesizing biologically active molecules, heterocycles, polymers, and advanced materials. Continued exploration into its applications will undoubtedly lead to new discoveries that benefit both science and industry.